Cas no 342816-22-2 (Benzonitrile, 2-(aminomethyl)-4-methoxy-)

• Product Name: Benzonitrile, 2-(aminomethyl)-4-methoxy-
• CAS No: 342816-22-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 3944672
• PubChem ID: 22464511
• Update Time: 2025-06-08

Benzonitrile, 2-(aminomethyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(aminomethyl)-4-methoxy-
• 2-(aminomethyl)-4-methoxyBenzonitrile
• FQGOEGLKINIYLE-UHFFFAOYSA-N
• DA-06645
• SCHEMBL7366242
• 2-Cyano-5-methoxybenzylamine
• 342816-22-2

• Inchi： 1S/C9H10N2O/c1-12-9-3-2-7(5-10)8(4-9)6-11/h2-4H,6,11H2,1H3
• InChI Key： FQGOEGLKINIYLE-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OC)C=C1CN

Computed Properties

• Exact Mass: 162.079312947Da
• Monoisotopic Mass: 162.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59Ų

Additional information on Benzonitrile, 2-(aminomethyl)-4-methoxy-

Benzonitrile, 2-(aminomethyl)-4-methoxy- (CAS No. 342816-22-2): A Comprehensive Overview in Modern Chemical Research

Benzonitrile, 2-(aminomethyl)-4-methoxy- (CAS No. 342816-22-2) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis methodologies. Its molecular structure, featuring a benzonitrile core substituted with an aminomethyl group at the 2-position and a methoxy group at the 4-position, endows it with distinctive reactivity and potential applications in various scientific domains.

The synthesis and application of Benzonitrile, 2-(aminomethyl)-4-methoxy- have been extensively studied in recent years, particularly in the context of drug discovery and molecular chemistry. The presence of both an amine and an ether functionality within its structure makes it a versatile intermediate for the construction of more complex molecules. Researchers have leveraged these features to develop innovative synthetic routes that facilitate the preparation of biologically active compounds with potential therapeutic value.

In the realm of pharmaceutical research, Benzonitrile, 2-(aminomethyl)-4-methoxy- has been explored as a precursor for various pharmacophores. Its ability to undergo selective modifications at multiple sites allows for the creation of diverse derivatives with tailored biological activities. For instance, studies have demonstrated its utility in the synthesis of novel kinase inhibitors, which are critical in the treatment of cancer and inflammatory diseases. The< strong>aminomethyl group provides a handle for further functionalization, enabling the attachment of pharmacologically relevant moieties that enhance binding affinity and specificity to target proteins.

The< strong>methoxy group in the molecule also contributes to its chemical versatility. This electron-donating substituent can influence electronic properties, affecting reaction outcomes and product selectivity. In recent research, modifications involving this group have been employed to optimize metabolic stability and improve oral bioavailability of drug candidates. Such structural refinements are essential for translating promising laboratory findings into viable clinical therapies.

Benzonitrile, 2-(aminomethyl)-4-methoxy- has found utility in materials science and agrochemical research. Its unique reactivity has been exploited in polymer chemistry, where it serves as a building block for high-performance polymers with enhanced thermal and mechanical properties. Additionally, derivatives of this compound have been investigated for their potential as intermediates in the synthesis of advanced agrochemicals that offer improved crop protection while minimizing environmental impact. Benzonitrile, 2-(aminomethyl)-4-methoxy-. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of next-generation drugs. These computational approaches complement traditional experimental methods, offering a more efficient pathway to drug discovery by predicting structural features and predicting potential side effects early in the development process. Benzonitrile, 2-(aminomethyl)-4-methoxy-, aligning with global efforts to promote environmentally responsible chemical practices. Benzonitrile, 2-(aminomethyl)-4-methoxy- (CAS No. 342816-22-2) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for researchers seeking to develop novel therapeutics, advanced materials, and sustainable chemical processes. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand further, solidifying its importance in modern chemical research.